Cas no 6941-96-4 (4-methyl-2-phenylphthalazin-1-one)

• Product Name: 4-methyl-2-phenylphthalazin-1-one
• CAS No: 6941-96-4
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 1737382
• PubChem ID: 245552
• Update Time: 2025-11-02

4-methyl-2-phenylphthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-phenylphthalazin-1-one
• ST4032093
• AC1L6G4W
• AC1Q6E58
• NSC57611
• 4-methyl-2-phenyl-2H-phthalazin-1-one
• MLS000707256
• CTK5C9780
• 2-Phenyl-4-methyl-phthalazon
• ST4032093; AC1L6G4W; AC1Q6E58; NSC57611; 4-methyl-2-phenyl-2H-phthalazin-1-one; 4-Methyl-2-phenyl-2H-phthalazin-1-one; MLS000707256; CTK5C9780; 2-Phenyl-4-methyl-phthalazon;
• AKOS000520575
• NSC-57611
• DS-015253
• SCHEMBL14917566
• SMR000288721
• STK720152
• 4-methyl-2-phenylphthalazin-1(2H)-one
• CHEMBL1457477
• 6941-96-4
• DTXSID80288788
• HMS1690E11
• 4-methyl-2-phenyl-phthalazin-1-one
• 4-methyl-2-phenyl-1,2-dihydrophthalazin-1-one
• AG-205/09092056
• SR-01000451068-1
• CS-0319561
• 1(2H)-Phthalazinone, 4-methyl-2-phenyl-
• N16852
• SR-01000451068
• HMS2711E12

• Inchi： 1S/C15H12N2O/c1-11-13-9-5-6-10-14(13)15(18)17(16-11)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： GUVJWGAVZJXYTJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67
• LogP: 2.69410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-methyl-2-phenylphthalazin-1-one

Comprehensive Overview of 4-methyl-2-phenylphthalazin-1-one (CAS No. 6941-96-4): Properties, Applications, and Research Insights

4-methyl-2-phenylphthalazin-1-one (CAS No. 6941-96-4) is a specialized organic compound belonging to the phthalazinone family. This heterocyclic structure features a methyl group at the 4-position and a phenyl ring at the 2-position, contributing to its unique chemical and physical properties. Researchers and industries value this compound for its versatility in pharmaceutical intermediates, material science, and catalysis. Its molecular formula, C₁₅H₁₂N₂O, and precise structural configuration make it a subject of ongoing scientific exploration.

In recent years, the demand for high-purity 4-methyl-2-phenylphthalazin-1-one has surged due to its role in developing advanced organic electronic materials. With the rise of flexible electronics and OLED technologies, this compound’s electron-transporting properties have garnered attention. A 2023 study highlighted its potential as a ligand in transition-metal complexes, which are critical for sustainable catalysis—a hot topic aligned with global green chemistry trends. Users frequently search for "4-methyl-2-phenylphthalazin-1-one synthesis" or "CAS 6941-96-4 applications," reflecting growing industrial interest.

The thermal stability and solubility of 4-methyl-2-phenylphthalazin-1-one in common organic solvents (e.g., DMSO, ethanol) make it suitable for solution-processed thin films. This aligns with the booming printed electronics sector, where researchers seek low-cost, high-performance materials. Notably, its fluorescence properties are under investigation for bioimaging probes, addressing the demand for non-toxic optical markers in medical diagnostics—a frequently searched topic in AI-driven drug discovery forums.

From a synthetic chemistry perspective, 6941-96-4 serves as a precursor for N-heterocyclic scaffolds prevalent in kinase inhibitors. Patent databases reveal its use in anticancer drug candidates, resonating with searches like "phthalazinone derivatives in oncology." Its crystal packing behavior, studied via X-ray diffraction, also attracts computational chemists modeling supramolecular interactions—a niche yet rapidly growing field.

Environmental considerations are paramount in modern chemistry. 4-methyl-2-phenylphthalazin-1-one derivatives show promise in photocatalytic degradation of pollutants, tapping into the "environmental remediation" keyword trend. Regulatory-compliant handling protocols for 6941-96-4 are detailed in safety data sheets, emphasizing industrial hygiene—a top concern for laboratory professionals searching for "CAS 6941-96-4 safety."

In material science, the compound’s aromatic stacking capability enables design of molecular wires. This intersects with the nanotechnology boom, particularly in quantum dot hybrids. A 2024 Advanced Materials report cited its bandgap tunability when combined with graphene oxides, answering frequent queries about "organic semiconductors."

Analytical methods for 4-methyl-2-phenylphthalazin-1-one quantification, such as HPLC-UV and LC-MS, are critical for quality control. Laboratories often search for "6941-96-4 analytical standards," underscoring the need for reliable reference materials. The compound’s logP value (~2.8) also makes it relevant in ADMET prediction studies, a key area in AI-assisted drug design.

Future research directions may explore its metal-organic framework (MOF) integrations or bioconjugation techniques for theranostic applications. With the phthalazinone core gaining traction in medicinal chemistry and optoelectronics, CAS 6941-96-4 remains a compound of significant interdisciplinary interest, bridging gaps between academia and industrial innovation.